Cas no 1438852-73-3 ((3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid)

• Product Name: (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
• CAS No: 1438852-73-3
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD30749395
• CID: 4727323
• Update Time: 2025-06-14

(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-[(tert-Butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
• YVMHYDQOUZWQQA-JTQLQIEISA-N
• (3S)-1-(tert-butoxycarbonyl)-3-fluoropyrrolidine-3-carboxylic acid
• (3S)-1-(tert-butoxyc arbonyl)-3-fluoropyrroli dine-3-c arboxylic acid
• (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid

• MDL： MFCD30749395
• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-5-4-10(11,6-12)7(13)14/h4-6H2,1-3H3,(H,13,14)/t10-/m0/s1
• InChI Key： YVMHYDQOUZWQQA-JTQLQIEISA-N
• SMILES： F[C@]1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3)

(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and fluorine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the stereocenter at the 3-position and the carboxylic acid functionality, make it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for terms like "Boc-protected fluoropyrrolidines" or "3-fluoropyrrolidine-3-carboxylic acid derivatives" to explore their applications in medicinal chemistry. The compound’s CAS No. 1438852-73-3 is often referenced in patents and scientific literature, highlighting its relevance in the design of protease inhibitors, kinase modulators, and other therapeutic agents.

In recent years, the demand for chiral building blocks like (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid has surged due to the rise of enantioselective synthesis and personalized medicine. The fluorine atom introduces electronegativity and steric effects, which can significantly alter the pharmacokinetic properties of drug molecules. This aligns with current trends in drug development, where "fluorine in drug design" and "Boc-protected amino acids" are hot topics among chemists and pharmacologists.

From a synthetic perspective, the compound’s carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. Its Boc group provides stability during multi-step syntheses, making it a preferred choice for constructing complex molecular architectures. Searches for "Boc deprotection conditions" or "fluoropyrrolidine synthesis" often lead to discussions involving this compound, underscoring its utility in organic transformations.

Beyond pharmaceuticals, (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid has potential applications in agrochemicals and materials science. The incorporation of fluorine into heterocycles is a strategy employed to improve the properties of crop protection agents and advanced polymers. As sustainability becomes a focal point, researchers are investigating "green synthesis of fluorinated compounds" and "Boc-group recycling," further elevating the compound’s significance.

In summary, (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3) is a pivotal intermediate in modern chemistry, bridging the gap between academic research and industrial applications. Its structural elegance and functional diversity ensure its continued prominence in the quest for innovative solutions across multiple scientific disciplines.